Cas no 1366745-50-7 (4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one)

• Product Name: 4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one
• CAS No: 1366745-50-7
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 5776719
• PubChem ID: 129768485
• Update Time: 2025-06-12

4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one
• 4-(1,2-dimethylindol-3-yl)-2-pyrrolidone
• EN300-1847679
• 1366745-50-7

• Inchi： 1S/C14H16N2O/c1-9-14(10-7-13(17)15-8-10)11-5-3-4-6-12(11)16(9)2/h3-6,10H,7-8H2,1-2H3,(H,15,17)
• InChI Key： DXUHNTRIVNYPQX-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C1C2C=CC=CC=2N(C)C=1C

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34Ų

Additional information on 4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one

Introduction to 4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one (CAS No. 1366745-50-7) in Modern Chemical and Pharmaceutical Research

The compound 4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one, identified by the CAS number 1366745-50-7, represents a significant advancement in the realm of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural properties and promising biological activities. The presence of both indole and pyrrolidone moieties in its molecular framework endows it with the potential to interact with a variety of biological targets, making it a valuable scaffold for drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indole derivatives for their therapeutic potential. The indole ring, characterized by its rich hydrogen bonding capability and aromaticity, is a cornerstone in medicinal chemistry. Specifically, derivatives of indole have been extensively studied for their roles in modulating neurological disorders, inflammatory responses, and even cancer progression. The compound 4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one builds upon this foundation by incorporating a pyrrolidinone moiety, which further enhances its pharmacological profile.

The pyrrolidinone group contributes to the compound's solubility and bioavailability, critical factors in drug formulation. Additionally, its ability to engage with biological receptors and enzymes suggests a multifaceted approach to therapeutic intervention. Current research indicates that this compound may exhibit inhibitory effects on certain kinases and transcription factors, pathways frequently dysregulated in diseases such as Alzheimer's and Parkinson's. The dimethyl substitution on the indole ring further fine-tunes its electronic properties, potentially influencing binding affinity and selectivity.

One of the most compelling aspects of 4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one is its versatility as a chemical probe. Researchers have leveraged this compound to develop novel inhibitors targeting specific disease-related proteins. For instance, studies have demonstrated its ability to modulate the activity of β-secretase, an enzyme implicated in the pathogenesis of Alzheimer's disease. The compound's structural features allow it to mimic natural substrates or transition states, thereby disrupting pathological processes at a molecular level.

The synthesis of 4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the indole core, followed by functional group interconversions to introduce the pyrrolidinone moiety. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, aligning with global efforts toward green chemistry principles. These synthetic strategies not only facilitate access to the compound but also provide insights into its reactivity and stability.

From a computational chemistry perspective, virtual screening techniques have been instrumental in identifying 4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one as a lead compound for further optimization. Molecular docking studies have revealed favorable interactions with target proteins, underscoring its potential as a pharmacophore. These simulations predict binding affinities and suggest modifications that could enhance potency while minimizing off-target effects—a critical consideration in drug development.

In preclinical studies, 4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one has shown promise in cell-based assays and animal models. Its ability to cross the blood-brain barrier makes it particularly attractive for treating central nervous system disorders. Moreover, preliminary toxicity data indicate that it exhibits low systemic toxicity at therapeutic doses, suggesting a favorable safety profile. These findings are crucial for advancing into clinical trials where efficacy must be balanced against adverse effects.

The future direction of research on 4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one is likely to focus on structure-based drug design and combination therapies. By understanding its mechanism of action at an atomic level through X-ray crystallography or NMR spectroscopy, scientists can engineer analogs with improved properties. Additionally, exploring synergistic effects when combined with other drugs could expand its therapeutic applications significantly.

The significance of 4-(1,2-dimethyl-1H-indol-3-yl)pyrrolidin-2-one extends beyond academic research; it exemplifies how interdisciplinary collaboration can yield novel therapeutics. By integrating insights from organic synthesis, computational biology, and pharmacology, scientists are able to develop compounds that address unmet medical needs effectively. As our understanding of disease mechanisms evolves further—particularly those involving complex signaling networks—compounds like this will play an increasingly pivotal role in shaping future treatments.